Methyl 3-Hydroxybenzo[d]isothiazole-6-carboxylate

• Molecular Formula: C9H7NO3S
• Molecular Weight: 209.22 g/mol
• IUPAC Name: methyl 3-oxo-1,2-benzothiazole-6-carboxylate
• InChI: InChI=1S/C9H7NO3S/c1-13-9(12)5-2-3-6-7(4-5)14-10-8(6)11/h2-4H,1H3,(H,10,11)
• InChI Key: CUBFALYXYLCKQW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(C=C1)C(=O)NS2

Description

Methyl 3-Hydroxybenzo[d]isothiazole-6-carboxylate is a useful research compound. Its molecular formula is C9H7NO3S and its molecular weight is 209.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 19.5 g (0.1 mole) of 3-oxo-1,2-benzisothiazoline-6-carboxylic acid in 40 ml of isopropanol is treated with an excess of a solution of diazomethane in ether added at 0° C. with stirring over a period of 10 minutes. The reaction mixture is evaporated to dryness and the 3-oxo-1,2-benzisothiazoline-6-carboxylic acid methyl ester is obtained as an oil.